Cas no 2229275-95-8 (5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229275-95-8
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 5891700
• PubChem ID: 165965058
• Update Time: 2025-10-18

5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1815994
• 2229275-95-8

• Inchi： 1S/C14H13NO3/c16-14(17)12-8-15-18-13(12)11-7-3-5-9-4-1-2-6-10(9)11/h3,5,7-8H,1-2,4,6H2,(H,16,17)
• InChI Key： XFPIKNROBOMIKE-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1=CC=CC2CCCCC=21

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2229275-95-8)

5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid, identified by the CAS number 2229275-95-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular framework combines a tetrahydronaphthalene moiety with an oxazole ring linked via a carboxylic acid functional group. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The tetrahydronaphthalen-1-yl substituent in the compound's name contributes to its aromaticity while introducing conformational flexibility. This feature is particularly advantageous in drug design, as it allows for optimal interactions with biological targets such as enzymes and receptors. The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is well-documented for its role in enhancing binding affinity and metabolic stability in small molecules. The presence of the carboxylic acid group further expands its utility, enabling further derivatization through esterification or amidation to tailor pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid as a lead compound for addressing multifaceted therapeutic challenges. Studies have demonstrated its promising activity against various biological pathways, including inflammation and oxidative stress. For instance, research published in peer-reviewed journals has suggested that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

The 5,6,7,8-tetrahydronaphthalen-1-yl moiety has been particularly studied for its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets in neuropharmacology and cardiovascular diseases. Preliminary data indicate that structural analogs of this scaffold can selectively interact with specific GPCR subtypes without significant off-target effects. This selectivity is a key factor in minimizing side effects and improving patient compliance in therapeutic regimens.

Moreover, the 1,2-oxazole core has been implicated in enhancing drug bioavailability by improving solubility and reducing proteolytic degradation. This characteristic is particularly relevant in the development of oral formulations where first-pass metabolism can significantly diminish drug efficacy. By incorporating this motif into drug candidates like 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid, medicinal chemists can design molecules with improved pharmacokinetic properties.

In vitro and in vivo studies have begun to unravel the mechanistic basis of the compound's bioactivity. For example, investigations using cell culture models have revealed that certain derivatives of this compound can activate nuclear factor erythroid 2–related factor 2 (Nrf2), a transcription factor involved in antioxidant defense mechanisms. This activation leads to increased expression of phase II detoxifying enzymes, which are essential for neutralizing reactive oxygen species (ROS) generated during cellular metabolism or exposure to environmental stressors.

The carboxylic acid functionality also opens avenues for prodrug development. Prodrugs are pharmacologically inactive precursors that are metabolically converted into active drugs within the body. By leveraging the versatility of carboxylic acid chemistry, researchers can design prodrugs that enhance oral bioavailability or targeted delivery to specific tissues. Such strategies are particularly useful in treating chronic diseases where sustained drug release is necessary.

Recent patents and patent applications have outlined novel synthetic routes for 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid, emphasizing green chemistry principles to improve yield and reduce waste. These methodologies align with global trends toward sustainable pharmaceutical manufacturing while maintaining high standards of purity and scalability.

The compound's potential extends beyond traditional small-molecule drugs to include applications in biopharmaceuticals. Researchers are exploring its utility as a chiral auxiliary or intermediate in peptide synthesis due to its rigid aromatic core and functional handles. Such applications could streamline the production of complex biologics with enhanced enantioselectivity.

As computational power increases and machine learning algorithms become more sophisticated, virtual screening campaigns targeting 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxylic acid have identified novel derivatives with improved pharmacological profiles. These high-throughput virtual screenings complement traditional experimental approaches by rapidly narrowing down candidate compounds for further validation.

The integration of multidisciplinary approaches, including crystallography and NMR spectroscopy, has provided critical insights into the binding modes of this compound with biological targets. High-resolution structures have revealed key interactions between the tetrahydronaphthalene ring and receptor pockets, guiding rational modifications to optimize affinity and selectivity.

The future prospects for 5-(5,6,7,⁸tetrahydronaphthalen^-1-yl)_-1,2-oxazole_-4-carboxylic acid are promising as new synthetic methodologies emerge alongside advances in drug discovery technologies. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical candidates that address unmet medical needs.